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Compound of Interest

Compound Name: Arazine

Cat. No.: B556453

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe handling of chemical compounds is paramount. This document provides
immediate and essential safety and logistical information for the proper handling and disposal
of Atrazine, a commonly used herbicide. Adherence to these guidelines is critical to mitigate
health risks associated with its use.

Atrazine Hazard Summary

Atrazine is classified as a hazardous substance with several potential health effects. It can be
harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] It is known to cause skin
and eye irritation and may lead to an allergic skin reaction.[1][4][5] Furthermore, there is
concern that Atrazine may cause cancer and genetic defects, and it may cause damage to
organs through prolonged or repeated exposure.[1][4]

Personal Protective Equipment (PPE)

The following tables summarize the required and recommended personal protective equipment
for handling Atrazine.

Core PPE Requirements
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PPE Category

Specifications

Hand Protection

Chemical-resistant gloves are mandatory. Nitrile
gloves are cited as an excellent barrier.[6] Other
recommended materials include barrier
laminate, butyl rubber, neoprene rubber,
polyvinyl chloride (PVC), or viton.[7] Always

wash the outside of gloves before removal.[1][8]

Body Protection

Wear a long-sleeved shirt and long pants.[1][3]
[9] For more extensive handling, impervious
protective clothing such as a lab coat, apron, or
coveralls should be used to prevent skin

contact.[2]

Eye Protection

Chemical goggles or shielded safety glasses are
required when handling and mixing the product

to protect from splashes.[1]

Footwear

Shoes plus socks are the minimum requirement.
[1][3] For extensive use, chemical-resistant

footwear is recommended.[7]

Respiratory Protection

Proper ventilation is the primary control measure to keep airborne contaminants below

exposure limits.[1] A respirator may be necessary in situations with inadequate ventilation or

when dealing with dust or aerosols.
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Condition Recommended Respirator

Use in a well-ventilated area or a chemical fume

Standard Laboratory Use
hood.[1][6]

A NIOSH/MSHA approved air-purifying
Inadequate Ventilation respirator with cartridges/filters approved for
pesticides should be used.[2]

A supplied-air respirator with a full facepiece
operated in a pressure-demand or other
) positive-pressure mode is recommended.[10]
Unknown Exposure Concentrations ] o ]
For increased protection, it can be used in
combination with an auxiliary self-contained

breathing apparatus.[10]

Exposure Limits

Agency Limit
OSHA 5 mg/m3 for an 8-hour workday.[11]
NIOSH 5 mg/m3 for a 10-hour workday.[11]

5 mg/m3 8-hour Time-Weighted Average (TWA).
[6][12]

ACGIH

Experimental Protocols: Safe Handling and Disposal
Procedures

1. Preparation and Handling:

Ensure you are in a well-ventilated area, preferably within a chemical fume hood.[6]

Before handling, read and understand all safety precautions.[1]

Don the appropriate PPE as outlined in the tables above.
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Avoid breathing dust, mist, vapor, or spray.[1][5]

Wash hands and face thoroughly after handling and before eating, drinking, chewing gum,
using tobacco, or using the toilet.[1][8]

. Spill and Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with
plenty of soap and water for at least 15-20 minutes.[2][9] If irritation persists, seek medical
attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2][10] Remove contact lenses if present and
easy to do so.[1] Seek medical attention if irritation persists.[1]

Ingestion: Call a poison control center or doctor immediately for treatment advice.[1] Do not
induce vomiting unless instructed to do so by a medical professional.[1]

Inhalation: Move the person to fresh air.[8] If the person is not breathing, give artificial
respiration. Seek medical attention if symptoms occur.[13]

Spills: For small spills, absorb the material with an inert substance like sand or earth and
place it in a sealed container for disposal.[10] For larger spills, evacuate the area and
contact environmental health and safety personnel.[6]

. Personal Protective Equipment (PPE) Removal and Hygiene:
Remove PPE immediately after handling the product.[1]
Wash the outside of gloves before removing them.[1][8]
As soon as possible, wash thoroughly and change into clean clothing.[1][8]
Keep and wash PPE separately from other laundry.[1]

. Disposal Plan:
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» Improper disposal of unused pesticides, spray mixtures, or rinsate is a violation of federal
law.[1]

o Pesticide, spray mixture, or rinsate that cannot be used according to label instructions must
be disposed of according to federal, state, or local procedures.[1][8]

» Contact your state's Pesticide or Environmental Control Agency, or the Hazardous Waste
representative at the nearest EPA Regional Office for proper disposal guidance.[1][8]

» Dispose of product containers, waste containers, and residues according to local, state, and
federal health and environmental regulations.[1]

Workflow for Safe Handling of Atrazine
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Caption: Workflow for the safe handling of Atrazine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b556453?utm_src=pdf-custom-synthesis
https://www.cdms.net/ldat/mp3D6005.pdf
https://labelsds.com/images/user_uploads/Atrazine%204L%20SDS%206-19-20.pdf
http://southernag.com/wp-content/uploads/2014/06/southernag.com_docs_labels_msds_atraz-new.pdf
https://cdn.caymanchem.com/cdn/msds/13375m.pdf
https://sodsolutions.com/wp-content/uploads/2021/09/Atrazine-Weed-Killer-SDS.pdf
https://www.astate.edu/a/ehs/files/CS-013%20Atrazine%20SOP.pdf
https://labelsds.com/images/user_uploads/Atrazine%204L%20Label%2010-1-04.pdf
https://storageatlasengagepdcus.blob.core.windows.net/atlas/all-media/legaccoop/sds/ag-chem-sds/atrazine.pdf?ext=.pdf
https://storageatlasengagepdcus.blob.core.windows.net/atlas/all-media/legaccoop/sds/ag-chem-sds/atrazine.pdf?ext=.pdf
https://www.cnagrochem.com/lb/news/safety-guidelines-for-handling-atrazine-in-farming.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0171.pdf
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=336&toxid=59
https://www.scribd.com/document/333786275/Atrazine-97-98-Tech
https://www.fishersci.com/store/msds?partNumber=AC161680050&productDescription=ATRAZINE%2C+95%2B%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b556453#personal-protective-equipment-for-handling-arazine
https://www.benchchem.com/product/b556453#personal-protective-equipment-for-handling-arazine
https://www.benchchem.com/product/b556453#personal-protective-equipment-for-handling-arazine
https://www.benchchem.com/product/b556453#personal-protective-equipment-for-handling-arazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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